![molecular formula C21H15BrF3N3OS B11534946 2-Amino-4-(4-bromothiophen-2-yl)-5-oxo-1-(3-(trifluoromethyl)phenyl)-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile CAS No. 339318-76-2](/img/structure/B11534946.png)
2-Amino-4-(4-bromothiophen-2-yl)-5-oxo-1-(3-(trifluoromethyl)phenyl)-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile
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Overview
Description
This compound is a complex heterocyclic molecule with a fascinating structure. Let’s break it down:
Core Structure: The central framework consists of a hexahydroquinoline ring system.
Functional Groups:
Preparation Methods
Synthetic Routes::
Suzuki–Miyaura Coupling: This compound can be synthesized via Suzuki–Miyaura cross-coupling reactions. The process involves combining an aryl or vinyl boron reagent with an aryl or vinyl halide in the presence of a palladium catalyst.
Other Methods: Additional synthetic routes may involve multistep processes, such as cyclization reactions or condensations.
- While specific industrial methods for this compound are not widely documented, academic research provides insights into its synthesis.
Chemical Reactions Analysis
Reactivity: This compound can participate in various reactions
Common Reagents and Conditions: These depend on the specific reaction type and functional groups involved.
Major Products: The products formed will vary based on the reaction conditions and regioselectivity.
Scientific Research Applications
Chemistry: Researchers explore its reactivity, stability, and applications in organic synthesis.
Biology and Medicine: Investigating potential pharmacological properties, such as anticancer or anti-inflammatory effects.
Industry: Its use in materials science, catalysis, or as a building block for more complex molecules.
Mechanism of Action
Targets: The compound likely interacts with specific cellular receptors or enzymes.
Pathways: Further studies are needed to elucidate the precise pathways affected.
Comparison with Similar Compounds
Uniqueness: Highlight its distinctive features compared to related compounds.
Similar Compounds: While I don’t have a specific list, explore related quinoline derivatives, such as other hexahydroquinolines or thiophene-containing molecules.
Properties
CAS No. |
339318-76-2 |
---|---|
Molecular Formula |
C21H15BrF3N3OS |
Molecular Weight |
494.3 g/mol |
IUPAC Name |
2-amino-4-(4-bromothiophen-2-yl)-5-oxo-1-[3-(trifluoromethyl)phenyl]-4,6,7,8-tetrahydroquinoline-3-carbonitrile |
InChI |
InChI=1S/C21H15BrF3N3OS/c22-12-8-17(30-10-12)18-14(9-26)20(27)28(15-5-2-6-16(29)19(15)18)13-4-1-3-11(7-13)21(23,24)25/h1,3-4,7-8,10,18H,2,5-6,27H2 |
InChI Key |
ZODNQRNZCCDKSB-UHFFFAOYSA-N |
Canonical SMILES |
C1CC2=C(C(C(=C(N2C3=CC=CC(=C3)C(F)(F)F)N)C#N)C4=CC(=CS4)Br)C(=O)C1 |
Origin of Product |
United States |
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